6-Hydroxy-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one

• CAS No.: 531-58-8
• Product Name: 6-Hydroxy-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one
• Molecular Formula: C15H16O9
• Molecular Weight: 340.28 g/mol
• IUPAC Name: 6-hydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one
• Standard InChI: InChI=1S/C15H16O9/c16-5-10-12(19)13(20)14(21)15(24-10)23-9-4-8-6(3-7(9)17)1-2-11(18)22-8/h1-4,10,12-17,19-21H,5H2/t10-,12-,13+,14-,15-/m1/s1
• Standard InChIKey: WNBCMONIPIJTSB-TVKJYDDYSA-N
• Isomeric SMILES: C1=CC(=O)OC2=CC(=C(C=C21)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O
• SMILES: C1=CC(=O)OC2=CC(=C(C=C21)O)OC3C(C(C(C(O3)CO)O)O)O
• Canonical SMILES: C1=CC(=O)OC2=CC(=C(C=C21)O)OC3C(C(C(C(O3)CO)O)O)O
• Melting Point: 213-214°C
• Physical Description: Solid
• Description: Cichoriin, also known as 6-hydroxyskimmin or cichorioside, belongs to the class of organic compounds known as coumarin glycosides. These are aromatic compounds containing a carbohydrate moiety glycosidically bound to a coumarin moiety. Cichoriin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, cichoriin is primarily located in the cytoplasm. Outside of the human body, cichoriin can be found in chicory and green vegetables. This makes cichoriin a potential biomarker for the consumption of these food products.
• Synonyms: cichoriin
• PubChem Compound: 442101
• Last Modified: Nov 12 2021